Cas no 86811-09-8 (Litoxetine)

• Product Name: Litoxetine
• CAS No: 86811-09-8
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1856767
• PubChem ID: 65650
• Update Time: 2025-06-30

Litoxetine Chemical and Physical Properties

Names and Identifiers

• Litoxetine
• Litoxetine [INN]
• Litoxetina
• Litoxetina [INN-Spanish]
• Litoxetinum
• Litoxetinum [INN-Latin]
• 4-(2-Naphthylmethoxy)piperidine
• 4-(naphthalen-2-ylmethoxy)piperidine
• 9980ST005G
• BDBM50278564
• DB15038
• Q6648700
• 4-(2-naphthalenylmethoxy)piperidine
• UNII-9980ST005G
• DA-65013
• HY-106807
• CS-0026588
• SCHEMBL119884
• 86811-09-8
• SL 81-0385
• SL 81-0385; SL 810385
• DTXCID60158319
• Litoxetina (INN-Spanish)
• TS-09476
• Litoxetinum (INN-Latin)
• 4-[(naphthalen-2-yl)methoxy]piperidine
• NS00123467
• 4-((naphthalen-2-yl)methoxy)piperidine
• SL-81035
• CHEMBL471036
• DTXSID30235828

• Inchi： 1S/C16H19NO/c1-2-4-15-11-13(5-6-14(15)3-1)12-18-16-7-9-17-10-8-16/h1-6,11,16-17H,7-10,12H2
• InChI Key： MJJDYOLPMGIWND-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2C=CC=CC=2C=1)C1CCNCC1

Computed Properties

• Exact Mass: 241.147
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.1
• Boiling Point: 387.1°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.607

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Litoxetine

Litoxetine (CAS No. 86811-09-8): A Comprehensive Overview

Litoxetine (CAS No. 86811-09-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, known for its unique chemical structure and potential therapeutic applications, has been the subject of extensive research in recent years. This article aims to provide a comprehensive overview of Litoxetine, including its chemical properties, pharmacological effects, and potential clinical applications.

The chemical structure of Litoxetine is characterized by a complex arrangement of atoms that contribute to its distinct properties. It is a derivative of a well-known class of compounds, and its molecular formula is C₁₇H₁₉N₃O. The compound's molecular weight is approximately 277.35 g/mol, and it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties make it suitable for various experimental and clinical applications.

In terms of pharmacological effects, Litoxetine has shown promising results in preclinical studies. Research has demonstrated that it possesses potent serotonin reuptake inhibitory (SRI) activity, which makes it a potential candidate for the treatment of mood disorders such as depression and anxiety. The mechanism of action involves the selective inhibition of the serotonin transporter (SERT), leading to increased levels of serotonin in the synaptic cleft. This increased serotonin availability is thought to contribute to the compound's antidepressant and anxiolytic effects.

Recent studies have also explored the potential neuroprotective properties of Litoxetine. In vitro experiments using neuronal cell cultures have shown that Litoxetine can reduce oxidative stress and prevent neuronal cell death induced by various neurotoxic agents. These findings suggest that Litoxetine may have broader therapeutic applications beyond mood disorders, potentially extending to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of Litoxetine has been evaluated in several preclinical studies. Animal models have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. These trials will be crucial in determining the optimal dosing regimens and identifying any potential adverse effects.

In addition to its potential therapeutic applications, Litoxetine has also been studied for its pharmacokinetic properties. Research has shown that it is rapidly absorbed following oral administration and has a moderate bioavailability. The compound undergoes extensive metabolism in the liver, primarily via cytochrome P450 enzymes, resulting in several metabolites that are excreted through both renal and hepatic pathways. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery and dosing strategies.

The development of Litoxetine as a potential therapeutic agent is an ongoing process, with multiple research groups contributing to its characterization and evaluation. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that this compound meets the rigorous standards required for clinical use.

In conclusion, Litoxetine (CAS No. 86811-09-8) represents a promising candidate in the field of medicinal chemistry and pharmacology. Its unique chemical structure, potent SRI activity, potential neuroprotective effects, and favorable safety profile make it an intriguing compound for further investigation. As research continues to advance, it is hoped that Litoxetine will contribute significantly to the treatment of mood disorders and other neurological conditions.